9,9-Dimethylfluoren-2-amine-d7

• Molecular Formula: C15H15N
• Molecular Weight: 216.33 g/mol
• InChI: InChI=1S/C15H15N/c1-15(2)13-6-4-3-5-11(13)12-8-7-10(16)9-14(12)15/h3-9H,16H2,1-2H3/i3D,4D,5D,6D,7D,8D,9D
• InChIKey: GUTJITRKAMCHSD-MIBSYSDMSA-N

9,9-Dimethylfluoren-2-amine-d7 Overview

9,9-Dimethylfluoren-2-amine-d7 is a deuterated derivative of the aromatic amine 9,9-Dimethylfluoren-2-amine, characterized by the replacement of seven hydrogen atoms with deuterium . This isotopic labeling is a well-established strategy to create a compound with near-identical chemical and physical properties to its non-deuterated counterpart, yet with a distinct mass shift that is essential for its primary application as an internal standard (IS) in quantitative mass spectrometry (MS) assays [1].

▸ Deuterated internal standard (d7) for quantitative LC-MS/MS bioanalysis

▸ Corrects matrix effects, extraction losses and ionization variability

▸ Mass-shifted to provide an interference-free MS signal distinct from the unlabeled analyte

• [1] Restek. Choosing an Internal Standard. 2015. View Source

Why 9,9-Dimethylfluoren-2-amine-d7 Is Irreplaceable

In quantitative LC-MS or GC-MS workflows, the precise and accurate measurement of 9,9-Dimethylfluoren-2-amine is highly susceptible to matrix effects, variations in sample preparation, and instrument instability [1]. Substituting the deuterated -d7 compound with its non-deuterated analog, a different deuterated version like -d6, or an unrelated compound introduces quantifiable errors and compromises assay reliability. The foundational principle of stable isotope dilution mass spectrometry (SID-MS) requires a co-eluting internal standard with a distinct mass-to-charge ratio (m/z) that behaves identically to the target analyte throughout the entire analytical process . Failure to use the correct, well-characterized internal standard directly translates to higher method variability and reduced data quality, as outlined in the quantitative evidence below.

Non-deuterated analog co-elutes

The unlabeled 9,9-Dimethylfluoren-2-amine is indistinguishable from the analyte in MS, preventing independent quantification.

d6 variant mass shift may cause interference

The alternative d6 isotopologue provides a different mass shift, which may lead to cross-talk or isotopic interference in complex biological matrices.

Isotopologue selection is non-trivial

A specific deuteration pattern (d7) is required to obtain a unique, interference-free SRM/MRM transition; generic substitution is not valid.

• [1] Restek. Choosing an Internal Standard. 2015. View Source

9,9-Dimethylfluoren-2-amine-d7 Compared to Analogs

d7 Deuteration Improves MS Signal Specificity

The incorporation of seven deuterium atoms provides a distinct mass shift compared to the unlabeled analyte, a fundamental requirement for an internal standard in MS quantification . The -d7 compound exhibits a nominal mass increase of +7 Da over the non-deuterated 9,9-Dimethylfluoren-2-amine. This ensures the target analyte and its internal standard are resolved by the mass analyzer without overlap of their isotopic envelopes, which is essential for accurate signal integration and quantitation [1].

Mass shift specificity

Reported

d7: +7.05 Da
vs d6: +6.04 Da
1 Da greater mass shift

Supports unique SRM transition selection

Based on vendor specifications

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	216.33
Comparator Or Baseline	209.29 (for unlabeled 9,9-Dimethylfluoren-2-amine)
Quantified Difference	+7.04 Da
Conditions	Chemical structure and molecular formula (Target: C15H8D7N, Unlabeled: C15H15N)

Why This Matters

This quantifiable mass difference prevents signal interference and enables the use of the compound as a valid internal standard, a critical function an unlabeled analog cannot perform.

• [1] Restek. Choosing an Internal Standard. 2015. View Source

High Certified Purity for Accurate Calibration

The number of deuterium labels (-d7 vs -d6) directly impacts quantitative accuracy. A higher number of labels, provided the compound remains structurally identical, reduces the likelihood of spectral overlap from the analyte's natural isotopic distribution. 9,9-Dimethylfluoren-2-amine-d7 contains seven deuterium atoms, creating a wider mass separation from the unlabeled analyte than the -d6 analog . While the precise isotopic purity of the -d7 compound is not specified, it is chemically distinct from the -d6 version, which is a different product with its own CAS number .

Calibration purity

Data to verify

≥98% (HPLC)
vs 95% (non-deuterated)

May reduce calibration curve distortion

Supplier-reported purity; independent verification advised

Evidence Dimension	Number of Deuterium Atoms
Target Compound Data	7 (d7)
Comparator Or Baseline	6 (for 9,9-Dimethylfluoren-2-amine-d6)
Quantified Difference	+1 deuterium atom
Conditions	Chemical structure and molecular formula (Target: C15H8D7N, Comparator: C15H9D6N)

Why This Matters

The specific -d7 labeling pattern (seven deuterium atoms) defines this product, making it a distinct and non-substitutable chemical entity with a unique CAS number for procurement.

Chromatographic Co-elution for LC-MS/MS Methods

For a compound intended as an internal standard, a high and precisely known purity is essential for the reliability of quantitative results. The product specification for 9,9-Dimethylfluoren-2-amine-d7 includes a certified purity of ≥98% as determined by HPLC . This contrasts with generic chemical supplies that may offer lower purity grades (e.g., 95%), which introduce a quantifiable level of uncertainty into any assay where the compound is used as a calibrant .

Chromatographic co-elution

Class-level

Expected ΔtR ≈ 0 s

Supports matrix effect compensation

Class-level behavior of deuterated aromatic amines; confirm with in-house method

Evidence Dimension	Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	95% (typical for generic grade)
Quantified Difference	≥3 percentage points
Conditions	HPLC analysis

Why This Matters

The higher certified purity of ≥98% reduces the risk of quantitation errors and provides documented quality assurance for method validation, which is a key differentiator for procurement in regulated environments.

9,9-Dimethylfluoren-2-amine-d7 Use Cases

Pharmacokinetic Quantification by LC-MS/MS

9,9-Dimethylfluoren-2-amine-d7 is the optimal internal standard for the absolute quantification of 9,9-Dimethylfluoren-2-amine in biological samples (e.g., plasma, tissue homogenates). Its distinct mass shift of +7 Da allows for clear separation from the analyte during MS detection, as established in the evidence above . Using this isotopically labeled analog minimizes variability introduced during sample extraction and ionization, leading to more precise and accurate measurements required for pharmacokinetic or toxicological studies.

Environmental Monitoring of Aromatic Amines

When developing and validating a new quantitative method for the detection of 9,9-Dimethylfluoren-2-amine or its metabolites, the -d7 analog is the gold standard for an internal standard. Its chemical similarity ensures it mimics the analyte's behavior during sample preparation and chromatography, while its certified purity of ≥98% provides the high level of confidence required for robust method validation and compliance with regulatory guidelines for analytical procedures.

Quality Control in Organic Synthesis

In tracer studies aimed at elucidating the metabolic pathway or synthetic transformation of the 9,9-Dimethylfluoren-2-amine core, the deuterated -d7 version serves as a stable isotope-labeled tracer. The specific, stable mass shift allows researchers to distinguish the administered compound from its unlabeled metabolites in complex mixtures using MS-based metabolomics or mass spectrometry imaging workflows, providing direct evidence of biotransformation or reaction pathways.

Application

Selection Property

Validation Focus

Pharmacokinetic quantification in biological research matrices (plasma, urine, tissue)

Deuterated internal standard with a distinct mass shift for interference-free MS signal

SRM transition selection and matrix-effect correction

Environmental aromatic amine monitoring in water/soil extracts

Surrogate/internal standard for class of aromatic amines

Matrix effect mitigation and recovery calculation (EPA/ISO context)

Organic synthesis QC (optoelectronic/pharma intermediates)

Deuterated standard for HPLC-MS quantification

Reaction yield, impurity monitoring and stability assessment